Cas no 1312186-09-6 (4-(2-Chloropyridin-3-yl)-2-(pyridin-3-yl)pyrimidine)

• Product Name: 4-(2-Chloropyridin-3-yl)-2-(pyridin-3-yl)pyrimidine
• CAS No: 1312186-09-6
• MF: C₁₄H₉ClN₄
• MW: 268.701061010361
• CID: 6629755
• PubChem ID: 56723943
• Update Time: 2024-01-15

4-(2-Chloropyridin-3-yl)-2-(pyridin-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloropyridin-3-yl)-2-(pyridin-3-yl)pyrimidine
• Pyrimidine, 4-(2-chloro-3-pyridinyl)-2-(3-pyridinyl)-
• BF-0744
• 4-(2-chloropyridin-3-yl)-2-pyridin-3-ylpyrimidine
• 1312186-09-6
• AKOS015993892
• 4-(2-Chloropyridin-3-yl)-2-(pyridin-3-yl)pyrimidine

• Inchi： 1S/C14H9ClN4/c15-13-11(4-2-7-17-13)12-5-8-18-14(19-12)10-3-1-6-16-9-10/h1-9H
• InChI Key： SABIBJAGQYBBCI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CN=C2)=NC=CC(C2=CC=CN=C2Cl)=N1

Computed Properties

• Exact Mass: 268.0515740g/mol
• Monoisotopic Mass: 268.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 373.2±42.0 °C(Predicted)
• pka: 2.81±0.12(Predicted)